Cas no 2228956-41-8 (1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2228956-41-8
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6508733
• PubChem ID: 165627880
• Update Time: 2025-08-05

1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2228956-41-8
• EN300-1775530

• Inchi： 1S/C6H8N4O2/c7-6(1-2-6)4-3-8-9-5(4)10(11)12/h3H,1-2,7H2,(H,8,9)
• InChI Key： QSQDRZTWDRZEEN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine

Comprehensive Analysis of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2228956-41-8)

The compound 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2228956-41-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This nitro-pyrazole derivative features a cyclopropylamine moiety, which is increasingly studied for its bioactivity and stability in various chemical environments. Researchers are particularly interested in its role as a building block for novel drug candidates, especially in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about CAS No. 2228956-41-8 relates to its synthetic routes and purity optimization. Recent publications highlight efficient methods for its preparation, often involving multistep organic synthesis with careful control of reaction conditions to avoid byproducts. The compound’s nitro group and pyrazole ring contribute to its reactivity, making it a versatile intermediate for heterocyclic chemistry. Laboratories focusing on high-throughput screening frequently include this compound in their libraries due to its potential bioisosteric properties.

In the context of green chemistry, 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine has been evaluated for its environmental impact. Researchers emphasize the importance of sustainable synthesis techniques, such as catalytic reductions or solvent-free reactions, to minimize waste. This aligns with the growing demand for eco-friendly intermediates in industrial applications. Additionally, its thermal stability and solubility profile make it suitable for formulations requiring long shelf lives.

The compound’s potential in medicinal chemistry is another hot topic. Its molecular scaffold resembles fragments found in FDA-approved drugs targeting inflammatory pathways. Computational studies suggest that modifications to the cyclopropylamine group could enhance binding affinity to specific enzymes. This has led to patents exploring its use in personalized medicine, particularly for rare diseases where small-molecule therapeutics are critical.

From a commercial perspective, suppliers of CAS No. 2228956-41-8 often highlight its batch-to-batch consistency and analytical documentation, which are crucial for regulatory compliance. The compound’s HPLC purity and spectroscopic data (e.g., NMR, MS) are frequently requested by buyers, reflecting the industry’s focus on quality control. Furthermore, its storage conditions—typically under inert atmospheres—are optimized to preserve its chemical integrity.

Emerging trends also link 1-(3-nitro-1H-pyrazol-4-yl)cyclopropan-1-amine to cryopreservation research. Its ability to stabilize certain biomolecules at low temperatures has sparked interest in biobanking applications. This niche but growing field underscores the compound’s interdisciplinary relevance, bridging organic chemistry and life sciences.

In summary, 2228956-41-8 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—demonstrate how targeted molecular design can address diverse challenges. As research continues, this compound is poised to remain a keystone intermediate in both academic and industrial settings.